Cas no 83913-02-4 (3(2H)-Isothiazolone,5-[(dimethylamino)methyl]-)

• Product name: 3(2H)-Isothiazolone,5-[(dimethylamino)methyl]-
• CAS No: 83913-02-4
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 728011
• PubChem ID: 134374

3(2H)-Isothiazolone,5-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone,5-[(dimethylamino)methyl]-
• N,N-dimethylthiomuscimol
• 5-[(Dimethylamino)methyl]-1,2-thiazol-3-ol
• 83913-02-4
• 3(2H)-Isothiazolone, 5-((dimethylamino)methyl)-
• DTXSID901004056
• 5-[(dimethylamino)methyl]-1,2-thiazol-3-one

• Inchi： InChI=1S/C6H10N2OS/c1-8(2)4-5-3-6(9)7-10-5/h3H,4H2,1-2H3,(H,7,9)
• InChI Key： ZKXUAGBKHWKZNP-UHFFFAOYSA-N
• SMILES： CN(C)CC1=CC(=O)NS1

Computed Properties

• Exact Mass: 158.051
• Monoisotopic Mass: 158.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.186
• Refractive Index: 1.554